Cas no 536704-99-1 (2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 536704-99-1
• MF: C₂₄H₁₈FN₃OS
• MW: 415.482627391815
• CID: 5823555
• PubChem ID: 4278126
• Update Time: 2025-07-14

2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrimido[5,4-b]indol-4-one, 2-[[(3-fluorophenyl)methyl]thio]-3,5-dihydro-3-(4-methylphenyl)-
• 536704-99-1
• AKOS002053826
• 2-[(3-fluorophenyl)methylsulfanyl]-3-(4-methylphenyl)-5H-pyrimido[5,4-b]indol-4-one
• F0580-0252
• Oprea1_142936
• 2-((3-fluorobenzyl)thio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C24H18FN3OS/c1-15-9-11-18(12-10-15)28-23(29)22-21(19-7-2-3-8-20(19)26-22)27-24(28)30-14-16-5-4-6-17(25)13-16/h2-13,26H,14H2,1H3
• InChI Key： HRENEFVILZVUBV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=C(SCC3=CC=CC(F)=C3)N(C3=CC=C(C)C=C3)C(=O)C1=2

Computed Properties

• Exact Mass: 415.11546154g/mol
• Monoisotopic Mass: 415.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 643.4±65.0 °C(Predicted)
• pka: 12.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Recent Advances in the Study of 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 536704-99-1)

The compound 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 536704-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidoindole core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step organic reactions and catalytic methods, have been explored to achieve scalable production. Researchers have also investigated the compound's stability under various conditions, revealing insights into its degradation pathways and potential formulation strategies for pharmaceutical development.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinase enzymes implicated in cancer cell proliferation. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings position 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one as a potential lead compound for the development of novel anticancer agents.

Pharmacokinetic evaluations have further highlighted the compound's favorable absorption and distribution profiles, although challenges related to its metabolism and excretion remain. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts, with the goal of identifying derivatives with improved therapeutic indices.

In conclusion, the ongoing research on 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one underscores its potential as a valuable scaffold in drug discovery. Future studies are expected to delve deeper into its clinical applicability, including preclinical toxicity assessments and formulation development. The collective findings to date provide a solid foundation for further exploration of this compound in the context of targeted therapies for various diseases.